Cas no 917981-08-9 (Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis-)

• Product name: Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis-
• CAS No: 917981-08-9
• MF: C₂₁H₂₂N₂O₂
• MW: 334.41158
• CID: 780419
• PubChem ID: 71427924

Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,2'-[1,7-heptanediylbis(oxy)]bis-
• 2-[7-(2-cyanophenoxy)heptoxy]benzonitrile
• DTXSID70846659
• 2,2'-[Heptane-1,7-diylbis(oxy)]dibenzonitrile
• 917981-08-9

• Inchi： InChI=1S/C21H22N2O2/c22-16-18-10-4-6-12-20(18)24-14-8-2-1-3-9-15-25-21-13-7-5-11-19(21)17-23/h4-7,10-13H,1-3,8-9,14-15H2
• InChI Key： KPGPUBZPQNNQAM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C#N)OCCCCCCCOC2=CC=CC=C2C#N

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 5